2-(2-Ethyl-3H-benzofuran-2-yl)-1H-imidazole

• CAS No.: 189224-48-4
• Product Name: 2-(2-Ethyl-3H-benzofuran-2-yl)-1H-imidazole
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-(2-ethyl-3H-1-benzofuran-2-yl)-1H-imidazole
• Standard InChI: InChI=1S/C13H14N2O/c1-2-13(12-14-7-8-15-12)9-10-5-3-4-6-11(10)16-13/h3-8H,2,9H2,1H3,(H,14,15)
• Standard InChIKey: JCWVNNMJXQJVNC-UHFFFAOYSA-N
• SMILES: CCC1(CC2=CC=CC=C2O1)C3=NC=CN3
• Canonical SMILES: CCC1(CC2=CC=CC=C2O1)C3=NC=CN3
• Appearance: Solid powder
• Description: KU14R is an imidazoline I(3) receptor antagonist. KU14R selectively blocks the insulin secretory response to imidazolines. KU14R has been shown to block the effects of the atypical I(3) agonist efaroxan at the level of the ATP-sensitive K(+) (K(ATP)) channel in isolated pancreatic islet beta cells. KU14R does not act as an antagonist of either efaroxan or S22068 at an imidazoline site in vivo. Imidazolines are a class of investigational antidiabetic drugs.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(2-ethyl-2,3-dihydro-2-benzofuranyl)-2-imidazole; KU 14R; KU-14R; KU14R
• Reference: 1: Bleck C, Wienbergen A, Rustenbeck I. Essential role of the imidazoline moiety; 2: Mayer G, Taberner PV. Effects of the imidazoline ligands efaroxan and KU14R on; 3: Ball AJ, Flatt PR, McClenaghan NH. Stimulation of insulin secretion in clonal
• PubChem Compound: 4302964
• Last Modified: Nov 11 2021